1-(Butylcarbamoyl)-1,3-dihydrobenz-imidazole-2-thione

• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol
• IUPAC Name: N-butyl-2-sulfanylidene-3H-benzimidazole-1-carboxamide
• InChI: InChI=1S/C12H15N3OS/c1-2-3-8-13-11(16)15-10-7-5-4-6-9(10)14-12(15)17/h4-7H,2-3,8H2,1H3,(H,13,16)(H,14,17)
• InChI Key: BAMPYYDHDNHUPX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)N1C2=CC=CC=C2NC1=S

Description

1-(Butylcarbamoyl)-1,3-dihydrobenz-imidazole-2-thione is a useful research compound. Its molecular formula is C12H15N3OS and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 2-mercaptobenzimidazole (29.30 g, 0.195 mole) and butyl isocyanate (48.3 mL, 0.33 mole) in a 500 ml of round-bottom flask equipped with a condenser was heated to 130°-140° C. in an oil bath for 45 min. After the reaction mixture was cooled to room temperature, the solid was filtered, washed with hexane, and dried under vacuum to give 43.48 g (89%) of 1-(butylcarbamoyl)-1,3-dihydrobenzimidazole-2-thione as white crystals: mp 179°-180° C.